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Compound of Interest

Compound Name: NS 11021

Cat. No.: B1680084 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical guidance for the handling of NS 11021, a

potent and selective KCa1.1 channel activator. Adherence to these procedures is essential to

ensure personal safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling NS 11021 in a

laboratory setting.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields
ANSI Z87.1 compliant

Chemical Goggles
Use when there is a risk of

splashing

Face Shield
Recommended in addition to

goggles for splash hazards

Hand Protection Chemical-Resistant Gloves
Nitrile or other appropriate

material, inspect before use

Body Protection Laboratory Coat Fully buttoned

Respiratory Protection NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood

Operational Plan: Safe Handling and Use
Proper handling techniques are crucial to minimize exposure risk and prevent contamination.

Engineering Controls:

Work with NS 11021 powder should be conducted in a certified chemical fume hood.

Ensure adequate ventilation in the work area.

An eyewash station and safety shower must be readily accessible.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable material.

Weighing and Aliquoting:
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Perform all weighing and aliquoting of the powdered form of NS 11021 within a chemical

fume hood.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder. Avoid creating

dust.

Solution Preparation:

When dissolving NS 11021, add the solvent to the powder slowly to avoid splashing.

Refer to the solubility data for appropriate solvents and concentrations.

Post-Handling:

Thoroughly clean all equipment and the work surface after use.

Remove and dispose of PPE as outlined in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.

Solubility and Storage
Proper storage is vital to maintain the stability and efficacy of NS 11021.

Parameter Information

Solubility
Soluble in ethanol (100mM) and DMSO

(100mM)

Storage of Solid Store at -20°C

Storage of Solutions

Store at -20°C for up to one month. It is

recommended to prepare and use solutions on

the same day if possible.

Disposal Plan
All waste materials contaminated with NS 11021 must be handled as hazardous chemical

waste.
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Solid Waste: Collect all disposable materials, including used PPE, weigh paper, and

absorbent liners, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing NS 11021 in a separate, sealed, and clearly

labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.
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Caption: Workflow for the safe handling of NS 11021.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NS 11021]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680084#personal-protective-equipment-for-
handling-ns-11021]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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